3-sec-butoxy-N-(2-fluorophenyl)benzamide

• Molecular Formula: C17H18FNO2
• Molecular Weight: 287.33 g/mol
• IUPAC Name: 3-butan-2-yloxy-N-(2-fluorophenyl)benzamide
• InChI: InChI=1S/C17H18FNO2/c1-3-12(2)21-14-8-6-7-13(11-14)17(20)19-16-10-5-4-9-15(16)18/h4-12H,3H2,1-2H3,(H,19,20)
• InChI Key: GFTJTFPYUGWCKL-UHFFFAOYSA-N
• SMILES: CCC(C)OC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2F

Description

3-sec-butoxy-N-(2-fluorophenyl)benzamide, also known as BFB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BFB belongs to the class of benzamides and is widely used as a tool compound in biochemical and physiological studies.

Mechanism of Action

3-sec-butoxy-N-(2-fluorophenyl)benzamide acts as a selective antagonist of dopamine receptors, specifically the D2 and D3 subtypes. By blocking these receptors, this compound inhibits the binding of dopamine, a neurotransmitter that plays a crucial role in reward and motivation. This compound has also been shown to inhibit the uptake of dopamine by cells, further reducing the activity of dopamine in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects in various cell types and animal models. In neuronal cells, this compound has been shown to reduce the release of dopamine and inhibit the activity of dopamine receptors. In cancer cells, this compound has been shown to induce cell death and inhibit cell proliferation. In animal models, this compound has been shown to reduce the rewarding effects of drugs of abuse and reduce the symptoms of Parkinson's disease.

Advantages and Limitations for Lab Experiments

3-sec-butoxy-N-(2-fluorophenyl)benzamide has several advantages as a tool compound for scientific research. It is readily available, easy to synthesize, and has a high purity. This compound is also highly selective for dopamine receptors, making it a useful tool for studying the role of dopamine in various physiological processes. However, this compound also has some limitations. It has a short half-life and is rapidly metabolized in vivo, making it difficult to study its long-term effects. This compound is also highly lipophilic, which can affect its distribution and uptake in cells.

Future Directions

There are several future directions for the use of 3-sec-butoxy-N-(2-fluorophenyl)benzamide in scientific research. One potential application is in the development of new drugs for the treatment of addiction and other psychiatric disorders. This compound could also be used to study the role of dopamine in other physiological processes, such as movement and cognition. Additionally, this compound could be used as a lead compound for the development of new drugs with improved efficacy and fewer side effects. Overall, this compound has significant potential for advancing our understanding of dopamine receptors and their involvement in various physiological processes.

Synthesis Methods

The synthesis of 3-sec-butoxy-N-(2-fluorophenyl)benzamide involves the reaction of 2-fluoroaniline with 3-sec-butoxybenzoyl chloride in the presence of a base. The reaction yields this compound as a white solid with a purity of over 95%. The synthesis method is simple and efficient, making this compound a readily available tool compound for scientific research.

Scientific Research Applications

3-sec-butoxy-N-(2-fluorophenyl)benzamide has been widely used as a tool compound in various fields of scientific research, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been used to study the role of dopamine receptors in the brain and their involvement in addiction. In cancer research, this compound has been used to develop new drugs that target specific cancer cells. In drug discovery, this compound has been used as a lead compound to develop new drugs with improved efficacy and fewer side effects.